Cas no 1227601-88-8 ((3-Bromo-5-fluoropyridin-2-yl)methanol)

(3-Bromo-5-fluoropyridin-2-yl)methanol is a halogenated pyridine derivative with a hydroxymethyl functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of both bromine and fluorine substituents enhances its reactivity, enabling selective cross-coupling reactions and further functionalization. The hydroxymethyl group offers additional modification potential, such as oxidation or esterification. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its structural diversity and ability to act as a building block for heterocyclic frameworks. Its stability and well-defined reactivity profile make it a reliable choice for research and industrial applications.
(3-Bromo-5-fluoropyridin-2-yl)methanol structure
1227601-88-8 structure
Product Name:(3-Bromo-5-fluoropyridin-2-yl)methanol
CAS No:1227601-88-8
MF:C6H5BrFNO
MW:206.012404203415
MDL:MFCD16607000
CID:2621168
PubChem ID:118798279
Update Time:2025-10-19

(3-Bromo-5-fluoropyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (3-Bromo-5-fluoropyridin-2-yl)methanol
    • DB-160676
    • (3-bromo-5-fluoro-2-pyridyl)methanol
    • 1227601-88-8
    • (3-Bromo-5-fluoro-pyridin-2-yl)-methanol
    • SCHEMBL22980910
    • CS-0378916
    • 3-Bromo-5-fluoro-2-pyridinemethanol
    • DTXSID001295016
    • MFCD16607000
    • AB87325
    • MDL: MFCD16607000
    • Inchi: 1S/C6H5BrFNO/c7-5-1-4(8)2-9-6(5)3-10/h1-2,10H,3H2
    • InChI Key: GRPVJCOEUKZCJA-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CN=C1CO)F

Computed Properties

  • Exact Mass: 204.95385g/mol
  • Monoisotopic Mass: 204.95385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 33.1Ų

(3-Bromo-5-fluoropyridin-2-yl)methanol Pricemore >>

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